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tBuBrettPhos Pd G3 storage and shelf life

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: tBuBrettPhos Pd G3

CAS No.: 1536473-72-9

Cat. No.: S820276

Storage Conditions & Handling

The table below summarizes the key storage parameters for tBuBrettPhos Pd G3 based on manufacturer

specifications.
Parameter Specification Source
Temperature 2-8°C (under inert gas) [1]; 4°C (protect from light, under nitrogen) [2]
Atmosphere Under inert gas (nitrogen or Argon) [1]; Stored under nitrogen [2]
Protection Protect from light [2]

Physical Form Solid [1] [2]
Melting Point 119-131°C [1] [2]

Stability Air-, moisture-, and thermally-stable [1]

Troubleshooting Guide & FAQs

Here are some common questions and troubleshooting tips related to the storage and use of this precatalyst.
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Q1: What is the shelf life of tBuBrettPhos Pd G3? The search results do not provide an explicit shelf life
or expiration date. For specific information, you should always check the Certificate of Analysis (CoA)
provided with your product batch. As a general practice, it is recommended to use the material within a

reasonable period under the proper storage conditions outlined above.

Q2: Why is storage under an inert atmosphere like nitrogen so critical? Although tBuBrettPhos Pd G3
is described as air- and moisture-stable [1], storing it under an inert gas is a preventative best practice. It
minimizes long-term exposure to oxygen and moisture, which can slowly deactivate the palladium center

over time, leading to reduced catalytic activity.

Q3: The catalyst in my vial has changed color. Does this mean it has degraded? Not necessarily. The
physical form of tBuBrettPhos Pd G3 is noted as a brown-green solid [1]. Some color variation can be
normal. A more reliable indicator of performance is to run a small-scale test reaction with a known

successful substrate to gauge catalytic activity.

Q4: How should I handle the precatalyst to minimize exposure?

e Weigh Quickly: When removing material from storage, allow the vial to reach room temperature
before opening to prevent condensation of moisture inside the container. Weigh out the required
amount promptly and then immediately return the vial to the recommended storage conditions.

¢ Use in a Glovebox: For the most sensitive applications, handling the precatalyst in an inert
atmosphere glovebox is ideal.

Experimental Workflow for Proper Handling

The diagram below outlines a recommended workflow for storing and using tBuBrettPhos Pd G3 to ensure

optimal performance in your reactions.
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Key Takeaways for Researchers

To summarize, for maintaining the efficacy of tBuBrettPhos Pd G3:

e Store Correctly: Keep at 2-8°C in the dark, under an inert atmosphere (N2/Ar).
e Handle with Care: Minimize exposure to air and moisture during weighing.
e Test if Unsure: If you suspect degradation, validate performance with a control reaction.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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